Cas no 77228-65-0 (Acetic acid,2-(2,4-diiodophenoxy)-)

• Product name: Acetic acid,2-(2,4-diiodophenoxy)-
• CAS No: 77228-65-0
• MF: C₈H₆O₃I₂
• MW: 403.93944
• CID: 566960
• PubChem ID: 53598

Acetic acid,2-(2,4-diiodophenoxy)- Chemical and Physical Properties

Names and Identifiers

• Acetic acid,2-(2,4-diiodophenoxy)-
• (2,4-Diiodophenoxy)acetic acid
• 2-(2,4-diiodophenoxy)acetic acid
• (2,4-diiodo-phenoxy)-acetic acid
• (2,4-Dijod-phenoxy)-essigsaeure
• < 2.4-Diiod-phenoxy> -essigsaeure
• 2,4-diiodophenoxyacetic acid
• 2.4-Diiod-phenoxyessigsaeure
• AC1L1F7X
• ACETIC ACID, (2,4-DIIODOPHENOXY)-
• AG-H-08623
• BRN 2560843
• CTK5E4056
• NSC402434
• O-(2.4-Dijod-phenyl)-glykolsaeure
• SureCN5833932
• DTXSID80227970
• Acetic acid, 2-(2,4-diiodophenoxy)-
• SCHEMBL5833932
• NSC-402434
• 77228-65-0
• NSC 402434

• Inchi： InChI=1S/C8H6I2O3/c9-5-1-2-7(6(10)3-5)13-4-8(11)12/h1-3H,4H2,(H,11,12)
• InChI Key： NCMZZPMWCNKRJG-UHFFFAOYSA-N
• SMILES： C1=CC(=C(C=C1I)I)OCC(=O)O

Computed Properties

• Exact Mass: 403.83968
• Monoisotopic Mass: 403.84064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53
• LogP: 2.35920